Cas no 61676-21-9 (Benzonitrile, 4-[2-(4'-heptyl[1,1'-biphenyl]-4-yl)ethyl]-)

• Product Name: Benzonitrile, 4-[2-(4'-heptyl[1,1'-biphenyl]-4-yl)ethyl]-
• CAS No: 61676-21-9
• MF: C₂₈H₃₁N
• MW: 381.552447557449
• CID: 470502
• PubChem ID: 71393523
• Update Time: 2025-04-19

Benzonitrile, 4-[2-(4'-heptyl[1,1'-biphenyl]-4-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[2-(4'-heptyl[1,1'-biphenyl]-4-yl)ethyl]-
• 4-[2-[4-(4-heptylphenyl)phenyl]ethyl]benzonitrile
• 61676-21-9
• 4-[2-(4'-Heptyl[1,1'-biphenyl]-4-yl)ethyl]benzonitrile
• DTXSID70815284

• Inchi： 1S/C28H31N/c1-2-3-4-5-6-7-23-14-18-27(19-15-23)28-20-16-25(17-21-28)9-8-24-10-12-26(22-29)13-11-24/h10-21H,2-9H2,1H3
• InChI Key： WJJUIEQJFRTLGY-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)CCC1C=CC(=CC=1)C1C=CC(=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 381.24583
• Monoisotopic Mass: 381.245649993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79